Boiling Point Elevation vs. Simple Cyclopropylamines
The predicted boiling point of 1-(4-cyclopropylpyrimidin-2-YL)ethan-1-amine (283.4 ± 23.0°C) exceeds that of cyclopropylamine (49–50°C) by approximately 234°C and that of 1-cyclopropyl-ethylamine (90–92°C) by approximately 192°C . This divergence is attributed to the pyrimidine ring's contribution to intermolecular interactions (π-stacking, dipole–dipole) and increased molecular weight . For procurement, this directly dictates that reaction/distillation setups designed for simple cyclopropylamine building blocks are thermally incompatible with this compound, and that different solvent removal strategies or purification protocols must be employed.
| Evidence Dimension | Predicted boiling point (bp, °C at 760 mmHg) |
|---|---|
| Target Compound Data | 283.4 ± 23.0°C (predicted) |
| Comparator Or Baseline | Cyclopropylamine: 49–50°C; 1-cyclopropyl-ethylamine: 90–92°C |
| Quantified Difference | +234°C vs cyclopropylamine; +192°C vs 1-cyclopropyl-ethylamine |
| Conditions | Predicted values at standard atmospheric pressure (760 mmHg); source: chemicalbook.com predictive models |
Why This Matters
Procurement specifications requiring vacuum distillation or thermal processing must account for the ~190–234°C higher boiling point of this compound relative to common cyclopropylamine precursors, otherwise batch failure or decomposition may occur.
